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Compound of Interest

Compound Name: 2-Methoxy-4-nitrophenol

Cat. No.: B027342

Introduction

4-Nitroguaiacol, also known as 2-methoxy-4-nitrophenol, is a valuable aromatic nitrophenol
derivative.[1] It serves as a crucial intermediate in the synthesis of a variety of organic
compounds.[1] Its applications span across pharmaceuticals, agrochemicals, and dyes,
highlighting its industrial significance.[1] In the realm of research and development, 4-
Nitroguaiacol is utilized in the creation of new drugs, owing to its potential as a bioactive agent.
[1] Furthermore, it is employed in analytical chemistry as a reagent and in biochemical research
to investigate enzyme kinetics.[1]

This document provides detailed protocols for the laboratory-scale synthesis of 4-Nitroguaiacol
via the nitration of guaiacol, followed by its purification using recrystallization.

Materials and Equipment

e Reagents: Guaiacol (2-methoxyphenol), nitric acid (70%), sulfuric acid (96%), acetic acid,
sodium nitrite, ice, ethanol, distilled water.

e Equipment: Round-bottom flasks, beakers, Erlenmeyer flasks, magnetic stirrer and stir bars,
heating mantle, ice bath, dropping funnel, Buchner funnel, vacuum flask, filter paper, melting
point apparatus, glass rods, graduated cylinders.
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Synthesis of 4-Nitroguaiacol via Nitration of
Guaiacol

This protocol describes the direct nitration of guaiacol using a mixture of nitric and sulfuric
acids. This is a standard method for introducing a nitro group onto an activated aromatic ring.

Experimental Protocol

Preparation of the Nitrating Mixture: In a flask, carefully prepare the nitrating mixture by
slowly adding 10 mL of concentrated sulfuric acid to 10 mL of concentrated nitric acid. This
process is highly exothermic and should be performed in an ice bath to maintain a low
temperature.

Dissolution of Guaiacol: In a separate beaker, dissolve 12.4 g (0.1 mol) of guaiacol in 20 mL
of glacial acetic acid.

Nitration Reaction: Cool the guaiacol solution in an ice-salt bath to 0-5 °C. Slowly add the
prepared cold nitrating mixture dropwise to the guaiacol solution with constant and vigorous
stirring. The temperature of the reaction mixture must be maintained below 10 °C throughout
the addition to prevent over-nitration and side reactions.

Reaction Completion and Quenching: After the addition is complete, continue stirring the
mixture in the ice bath for an additional 2 hours. Subsequently, pour the reaction mixture
slowly into 200 mL of ice-cold water with stirring.

Isolation of Crude Product: The crude 4-Nitroguaiacol will precipitate as a yellow solid. Allow
the precipitate to settle, then collect the solid by vacuum filtration using a Buchner funnel.

Washing: Wash the collected solid with cold water until the washings are neutral to litmus
paper to remove any residual acid.

Drying: Dry the crude product in a desiccator or in a low-temperature oven.

Quantitative Data for Synthesis
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Molecular
Molecular . .
Reagent Weight ( Amount Moles (mol) Molar Ratio
Formula
g/mol )
Guaiacol C7HsO2 124.14 12.4¢g 0.1 1
Nitric Acid HNO3 63.01 ~10 mL ~0.16 ~1.6
Sulfuric Acid H2S04 98.08 ~10 mL ~0.18 ~1.8

Purification of 4-Nitroguaiacol by Recrystallization

Recrystallization is a technique used to purify solid compounds. The principle is based on the
differential solubility of the compound and impurities in a suitable solvent at different
temperatures.

Experimental Protocol

o Solvent Selection: Ethanol is a suitable solvent for the recrystallization of 4-Nitroguaiacol.
The compound should be sparingly soluble in cold ethanol but highly soluble in hot ethanol.

o Dissolution: Place the crude 4-Nitroguaiacol in an Erlenmeyer flask. Add a minimum amount
of hot ethanol to dissolve the solid completely. The solution should be heated gently on a hot
plate.[2]

o Hot Filtration (if necessary): If there are any insoluble impurities, perform a hot filtration using
a pre-heated funnel and fluted filter paper to remove them. This step should be done quickly
to prevent premature crystallization.[3]

o Crystallization: Allow the hot, clear solution to cool slowly to room temperature.[2] Slow
cooling promotes the formation of larger, purer crystals.[2] Do not disturb the flask during this
process.[2]

o Complete Crystallization: Once the solution has reached room temperature and crystal
formation has ceased, place the flask in an ice bath for about 15-20 minutes to maximize the
yield of the purified product.[4]
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« |solation of Pure Crystals: Collect the purified crystals by vacuum filtration using a Buchner

funnel.

» Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any adhering

impurities.

» Drying: Dry the purified crystals in a desiccator or a low-temperature oven.

o Characterization: Determine the melting point of the purified 4-Nitroguaiacol. The literature

melting point is 102-104 °C.[1][5] A sharp melting point close to the literature value is an

indication of high purity.

Physical Properties of 4-Nitroguaiacol

Property Value

Synonyms 2-Methoxy-4-nitrophenol
CAS Number 3251-56-7

Molecular Formula C7H7NOa4

Molecular Weight 169.13 g/mol [1]
Appearance Yellow crystalline powder|[1]
Melting Point 102 - 104 °C[1][5]

Purity (Typical) >98% (GCO)[1]

Visualized Workflows
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Synthesis and
Purification of 4-Nitroguaiacol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b027342#synthesis-and-purification-of-4-nitroguaiacol-
in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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